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TMPTO Properties & Synthesis Overview

Trimethylolpropane trioleate (TMPTO) is recognized as a high-performance bio-based lubricant. Its key

properties, which are directly influenced by the synthesis process, are summarized in the table below.

Property
Value / Typical
Range

Significance / Note

Viscosity Index 180 - 189 [1] [2] Primary indicator of viscosity stability with
temperature.

Kinematic Viscosity @
40°C

45 - 55 mm²/s [2] Key rheological property controlled during synthesis.

Kinematic Viscosity @
100°C

9 - 10 mm²/s [2] Key rheological property controlled during synthesis.

Acid Value ≤ 1.0 mg KOH/g
[2]

Indicator of completion of esterification; lower value is
better.

Conversion Rate Up to 96.5% [1] Achieved with a solid acid catalyst.

Flash Point 290 - 309 °C [1]

[2]

Reflects the quality of purification and removal of

volatile components.
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Property
Value / Typical
Range

Significance / Note

Pour Point -30 to -41 °C [1]

[2]

Indicates excellent low-temperature fluidity.

The high Viscosity Index (VI) is a standout feature of TMPTO, indicating that its viscosity remains

relatively stable across a wide temperature range. This is a direct result of its ester molecular structure [3]. A

higher VI is desirable because it ensures a stable lubricating film, minimizing friction and wear under

varying operational temperatures [4].

Synthesis & Viscosity Control Strategy

The following diagram outlines the core strategy for synthesizing TMPTO with a high Viscosity Index,

highlighting the critical factors and their relationships.
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Goal: High Viscosity Index (VI) TMPTO
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Detailed Experimental Protocol for Synthesis

The synthesis of TMPTO is primarily achieved via the esterification of Trimethylolpropane (TMP) and oleic

acid. Here is a detailed methodology based on the literature [1]:

Reaction Setup: Charge a mixture of TMP and oleic acid into a reactor without solvent. The molar

ratio of the reactants should be optimized, typically with an excess of oleic acid to drive the reaction to
completion.

Catalyst Addition: Add a solid acid catalyst (e.g., nano-SO₄²⁻/TiO₂). The use of a solid acid
catalyst is crucial as it achieved a high conversion rate of 96.5% and simplifies separation post-

reaction, minimizing acid residue that could affect the final product's acid value [1].
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Esterification Process: Heat the reaction mixture with continuous stirring. The reaction is typically

carried out for approximately 3 hours. The progress can be monitored by tracking the reduction in the
Acid Value.

Product Isolation & Purification: After the reaction, separate the solid catalyst from the mixture via
filtration. The crude TMPTO ester may then be washed and purified to remove any unreacted

materials and by-products. This step is critical for achieving the target Acid Value (≤ 1.0 mg KOH/g)
and a high Flash Point [2].

Characterization: The synthesized TMPTO should be characterized by:
FTIR Spectroscopy: To confirm the ester formation.

Physicochemical Property Analysis: Measure kinematic viscosity at 40°C and 100°C, then
calculate the Viscosity Index according to standard methods (e.g., ASTM D2270). Also,

determine the pour point, flash point, and acid value.

Frequently Asked Questions

Q1: What is the primary advantage of using a solid acid catalyst in TMPTO synthesis? Using a solid

acid catalyst, as opposed to a homogeneous catalyst like sulfuric acid, significantly improves the process. It

achieved a high conversion rate of 96.5% within 3 hours and simplifies post-reaction separation. This leads

to a purer product with a lower acid value and reduces the need for extensive neutralization and washing

steps [1].

Q2: How does the Viscosity Index of TMPTO compare to mineral oils and other synthetics? TMPTO

has a superior VI (180-189) compared to traditional mineral oils (VI of 95-100) and is also higher than some

common synthetic basestocks like Polyalphaolefin (PAO) [1] [3] [4]. This is due to its long, straight-chain

molecular structure derived from oleic acid.

Q3: Is TMPTO compatible with common lubricant additives? Yes, studies show that TMPTO possesses

good compatibility with conventional additives designed for mineral oils. In particular, zinc dialkyl

dithiophosphates (ZDDP) have been shown to exhibit good extreme pressure and anti-wear properties when

added to TMPTO [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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